Cas no 169452-16-8 (1-(3-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: 1-(3-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 169452-16-8
• MF: C₁₂H₂₀Cl₂N₂O
• MW: 279.206001281738
• CID: 111197
• PubChem ID: 53422118
• Update Time: 2025-06-25

1-(3-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride
• 1-[(3-methoxyphenyl)methyl]pyrrolidin-3-amine,dihydrochloride
• 3-Pyrrolidinamine,1-[(3-methoxyphenyl)methyl]-, dihydrochloride, (S)- (9CI)
• 1-(3-methoxy-benzyl)pyrrolidin-3-ylamine dihydrochloride
• 1-(3-METHOXY-BENZYL)-PYRROLIDIN-3-YLAMINE DIHYDROCHLORIDE
• CTK8E0929
• KB-213906
• (S)-1-(3-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride
• 1-(3-methoxybenzyl)pyrrolidin-3-ylamine dihydrochloride
• DTXSID10697965
• 169452-16-8
• 1-[(3-Methoxyphenyl)methyl]pyrrolidin-3-amine--hydrogen chloride (1/2)
• SB48119
• BKB16177
• 1-(3-Methoxybenzyl)pyrrolidin-3-aminedihydrochloride
• 1-(3-methoxybenzyl)pyrrolidin-3-ylamine 2HCl
• 1-[(3-methoxyphenyl)methyl]pyrrolidin-3-amine;dihydrochloride

• MDL： MFCD18253427
• Inchi： 1S/C12H18N2O.2ClH/c1-15-12-4-2-3-10(7-12)8-14-6-5-11(13)9-14;;/h2-4,7,11H,5-6,8-9,13H2,1H3;2*1H
• InChI Key： YCIMHZXMQUDNAF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=CC(=C1)CN1CCC(C1)N

Computed Properties

• Exact Mass: 278.09500
• Monoisotopic Mass: 278.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49000
• LogP: 3.47040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(3-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride

1-(3-Methoxybenzyl)pyrrolidin-3-amine Dihydrochloride: A Comprehensive Overview

1-(3-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride (CAS No. 169452-16-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as 1-(3-methoxybenzyl)pyrrolidin-3-amine HCl, is a derivative of pyrrolidine, a five-membered nitrogen-containing ring structure. The presence of the 3-methoxybenzyl group introduces unique electronic and steric properties, making this compound a valuable tool in drug discovery and synthesis.

The chemical structure of 1-(3-methoxybenzyl)pyrrolidin-3-amine dihydrochloride consists of a pyrrolidine ring substituted at the 3-position with an amino group and at the 1-position with a 3-methoxybenzyl moiety. The dihydrochloride form indicates that the compound exists as a salt, with two hydrochloric acid molecules associated with each molecule of the base. This form is commonly used in pharmaceutical applications due to its enhanced solubility and stability.

Recent studies have highlighted the potential of 1-(3-methoxybenzyl)pyrrolidin-3-amine dihydrochloride in various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* (2022) demonstrated its efficacy as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and neurodegenerative diseases. The compound's ability to selectively bind to these receptors without causing significant off-target effects makes it a promising candidate for drug development.

In terms of synthesis, 1-(3-methoxybenzyl)pyrrolidin-3-amine dihydrochloride can be prepared through a variety of methods, including nucleophilic substitution and reductive amination. A study in *Organic Process Research & Development* (2023) reported an optimized synthesis route that employs microwave-assisted conditions, significantly reducing reaction time while maintaining high yields. This advancement underscores the importance of continuous process improvement in pharmaceutical manufacturing.

The pharmacokinetic properties of 1-(3-methoxybenzyl)pyrrolidin-3-amine dihydrochloride have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral medication. Additionally, toxicity studies conducted in rodent models have shown minimal adverse effects at therapeutic doses, further supporting its safety profile.

One of the most exciting developments involving 1-(3-methoxybenzyl)pyrrolidin-3-amine dihydrochloride is its application in targeted drug delivery systems. Researchers at the University of California have developed nanoparticles loaded with this compound that selectively deliver it to tumor cells, enhancing its anticancer activity while minimizing systemic toxicity. This innovation represents a significant step forward in personalized medicine and nanotechnology-based therapies.

In conclusion, 1-(3-methoxybenzyl)pyrrolidin-3-amine dihydrochloride (CAS No. 169452-16-8) is a versatile compound with immense potential in pharmaceutical research and development. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the quest for novel therapeutic agents. As ongoing studies continue to uncover new insights into its mechanisms and efficacy, this compound is poised to make a substantial impact on the field of medicine.